Cas no 1261774-22-4 (2-(Perfluorophenyl)pyridine-5-methanol)

• Product Name: 2-(Perfluorophenyl)pyridine-5-methanol
• CAS No: 1261774-22-4
• MF: C₁₂H₆F₅NO
• MW: 275.174160480499
• CID: 4914360
• Update Time: 2025-10-30

2-(Perfluorophenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Perfluorophenyl)pyridine-5-methanol

• Inchi： 1S/C12H6F5NO/c13-8-7(6-2-1-5(4-19)3-18-6)9(14)11(16)12(17)10(8)15/h1-3,19H,4H2
• InChI Key： OBAXBKGTOPKECC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=CC(CO)=CN=1)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 2-(Perfluorophenyl)pyridine-5-methanol

2-(Perfluorophenyl)pyridine-5-methanol: A Novel Fluorinated Pyridine Derivative with Promising Applications in Pharmaceutical and Material Sciences

2-(Perfluorophenyl)pyridine-5-methanol, with the chemical structure of C₁₂H₅FO₃, is a fluorinated pyridine derivative that has garnered significant attention in recent years. This compound is characterized by its unique molecular framework, which combines the aromatic ring of pyridine with a perfluorophenyl group and a hydroxyl functional group. The CAS number 1261774-22-4 serves as a critical identifier for this compound, enabling precise documentation in scientific literature and commercial applications. The synthesis of this molecule involves complex organic reactions, including fluorination processes that introduce the perfluorophenyl moiety, a key feature that distinguishes it from its non-fluorinated counterparts.

Recent studies have highlighted the potential of 2-(Perfluorophenyl)pyridine-5-methanol in various fields, including drug discovery and advanced material development. The presence of the perfluorophenyl group imparts unique physicochemical properties to the molecule, such as enhanced hydrophobicity and improved thermal stability. These characteristics make it a valuable candidate for applications in pharmaceutical formulations and functional materials. In particular, its hydrophobic nature may facilitate the design of drug delivery systems with controlled release properties.

One of the most significant advancements in recent research is the exploration of 2-(Perfluorophenyl)pyridine-5-methanol as a potential ligand in medicinal chemistry. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to modulate specific enzyme activities in vitro, suggesting its potential as a therapeutic agent for metabolic disorders. The fluorinated pyridine core appears to interact selectively with target proteins, offering a novel approach to drug design. This finding aligns with broader trends in the development of fluorinated compounds, which are increasingly recognized for their enhanced biological activity and metabolic stability.

The synthesis of 2-(Perfluorophenyl)pyridine-5-methanol typically involves multi-step organic reactions, with the perfluorophenyl group being introduced through electrophilic fluorination processes. Researchers have reported that the use of transition metal catalysts can significantly improve the efficiency of these reactions, reducing the formation of byproducts. The hydroxyl group at the pyridine-5 position plays a crucial role in determining the molecule's reactivity, as it can participate in hydrogen bonding interactions with biological targets. This dual functionality makes the compound particularly attractive for applications in pharmaceutical research.

Recent advances in computational chemistry have provided new insights into the molecular behavior of 2-(Perfluorophenyl)pyridine-5-methanol. Machine learning models trained on large datasets of fluorinated compounds have predicted its potential interactions with various biological targets, including ion channels and G protein-coupled receptors. These computational studies are complemented by experimental validations, such as molecular docking simulations and in vitro assays, which have confirmed the compound's ability to bind to specific protein targets with high affinity. This synergy between computational and experimental approaches is a hallmark of modern drug discovery strategies.

One of the most promising applications of 2-(Perfluorophenyl)pyridine-5-methanol is in the development of advanced materials for biomedical applications. Its hydrophobic nature and chemical stability make it an ideal candidate for use in coatings and surface treatments. Researchers have reported that this compound can be incorporated into polymer matrices to create materials with enhanced resistance to environmental stressors. Such materials have potential applications in medical devices, where durability and biocompatibility are critical factors.

Recent studies have also explored the environmental impact of 2-(Perfluorophenyl)pyridine-5-methanol. While its chemical stability is an asset in many applications, it raises concerns about its persistence in the environment. Researchers are investigating ways to mitigate these risks through the development of biodegradable formulations and controlled release systems. These efforts are part of a broader trend in the pharmaceutical industry to balance innovation with environmental responsibility.

The synthesis of 2-(Perfluorophenyl)pyridine-5-methanol continues to be an area of active research, with scientists exploring new catalytic systems to improve reaction efficiency. Recent work has focused on using green chemistry principles to reduce the environmental footprint of its production. For example, the use of solvent-free conditions and microwave-assisted synthesis has been shown to significantly reduce energy consumption and waste generation. These developments are crucial for ensuring the sustainability of large-scale production of this compound.

In the field of material science, 2-(Perfluorophenyl)pyridine-5-methanol has been investigated for its potential in creating smart materials with responsive properties. Researchers have demonstrated that the compound can be integrated into stimuli-responsive polymers that change their properties in response to external stimuli such as temperature or pH. These materials have applications in drug delivery systems, where the controlled release of active compounds can be achieved through precise manipulation of environmental conditions.

The pharmacological potential of 2-(Perfluorophenyl)pyridine-5-methanol is further supported by its ability to interact with various biological targets. In vitro studies have shown that it can modulate the activity of enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent for conditions such as diabetes and obesity. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for the treatment of neurological disorders, where targeted delivery of drugs is essential.

Despite its promising applications, the development of 2-(Perfluorophenyl)pyridine-5-methanol as a therapeutic agent requires further research to fully understand its mechanisms of action and potential side effects. Ongoing studies are focused on elucidating its interactions with cellular targets and assessing its safety profile in preclinical models. These efforts are critical for ensuring that the compound can be safely and effectively translated into clinical applications.

In conclusion, 2-(Perfluorophenyl)pyridine-5-methanol represents a significant advancement in the field of fluorinated compounds, with potential applications spanning pharmaceuticals, materials science, and environmental technology. Its unique molecular structure and functional groups make it a versatile platform for innovation, and ongoing research is likely to uncover new applications and improve its therapeutic potential. As the scientific community continues to explore the properties of this compound, it is expected to play an increasingly important role in the development of next-generation drugs and advanced materials.